Cas no 958451-72-4 (4-Difluoromethoxy-3-methyl-benzeneboronic acid)

4-Difluoromethoxy-3-methyl-benzeneboronic acid is a boronic acid derivative commonly employed as a key intermediate in Suzuki-Miyaura cross-coupling reactions, facilitating the synthesis of biaryl compounds. The presence of the difluoromethoxy group enhances its stability and reactivity, while the methyl substituent contributes to steric and electronic modulation. This compound is particularly valuable in pharmaceutical and agrochemical research, where precise functionalization of aromatic systems is required. Its high purity and consistent performance make it a reliable reagent for constructing complex molecular architectures. Proper handling under inert conditions is recommended to preserve its reactivity.

4-Difluoromethoxy-3-methyl-benzeneboronic acid structure

958451-72-4 structure

Product Name:4-Difluoromethoxy-3-methyl-benzeneboronic acid

CAS No:958451-72-4

MF:C₈H₉BF₂O₃

MW:201.963069677353

MDL:MFCD11036079

CID:1001679

PubChem ID:45158718

Update Time:2025-05-26

4-Difluoromethoxy-3-methyl-benzeneboronic acid Chemical and Physical Properties

Names and Identifiers

- [4-(difluoromethoxy)-3-methylphenyl]boronic acid
- 4-difluoromethoxy-3-methyl-benzeneboronic acid
- MFCD11036079
- (4-(Difluoromethoxy)-3-methylphenyl)boronic acid
- AT12845
- BS-33403
- HNSXGLPRKOFDNV-UHFFFAOYSA-N
- 958451-72-4
- (4-(Difluoromethoxy)-3-methylphenyl)boronicacid
- SCHEMBL15968820
- DTXSID00669676
- EN300-5296598
- AKOS012519633
- CS-0175828
- DB-218890
- 4-(DIFLUOROMETHOXY)-3-METHYLPHENYLBORONIC ACID
- 4-Difluoromethoxy-3-methyl-benzeneboronic acid
- MDL： MFCD11036079
- Inchi： 1S/C8H9BF2O3/c1-5-4-6(9(12)13)2-3-7(5)14-8(10)11/h2-4,8,12-13H,1H3
- InChI Key： HNSXGLPRKOFDNV-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC(B(O)O)=CC=1C)F

Computed Properties

Exact Mass: 202.06100
Monoisotopic Mass: 202.0612806g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 180
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.7Å²

Experimental Properties

PSA: 49.69000
LogP: 0.27620

4-Difluoromethoxy-3-methyl-benzeneboronic acid Pricemore >>

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Apollo Scientific	PC901653-1g	4-Difluoromethoxy-3-methyl-benzeneboronic acid	958451-72-4	98%	1g	£176.00	2025-02-22
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